N-(4-chlorophenyl)-5-(4-methoxyphenyl)thiophene-2-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-5-(4-methoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H14ClNO2S/c1-22-15-8-2-12(3-9-15)16-10-11-17(23-16)18(21)20-14-6-4-13(19)5-7-14/h2-11H,1H3,(H,20,21)
• InChI Key: FUBWVZHKCDICCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(S2)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClNO2S
• Molecular Weight: 343.8 g/mol

Description

N-(4-chlorophenyl)-5-(4-methoxyphenyl)thiophene-2-carboxamide, also known as CMPT, is a chemical compound with potential therapeutic applications. It belongs to the class of thiophene derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Anticancer Activity

Synthesis and Anticancer Activity of Thiophene Derivatives : New 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives exhibit good inhibitory activity against several cell lines, highlighting their potential in cancer treatment. The structure-activity relationship indicates that the presence of specific moieties like thiazolidinone rings enhances their cytotoxicity (Atta & Abdel‐Latif, 2021).

Antimicrobial Agents

Quinazolinone and Thiazolidinone Derivatives as Antimicrobial Agents : A series of compounds including N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)} derivatives were synthesized and exhibited in vitro antibacterial and antifungal activities. These compounds represent a promising direction for developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Corrosion Inhibition

Inhibition of Carbon Steel Corrosion : Methoxy-substituted phenylthienyl benzamidine derivatives, including compounds similar in structure to N-(4-chlorophenyl)-5-(4-methoxyphenyl)thiophene-2-carboxamide, have been investigated as corrosion inhibitors for carbon steel in hydrochloric acid. These derivatives show significant effectiveness, with one achieving up to 95% inhibition efficiency, suggesting their utility in protecting industrial materials (Fouda, Nawar, Ismail, Zaher, & Abousalem, 2020).

Photostabilization of Polymers

Thiophene Derivatives for Photostabilization : Synthesized thiophene compounds, including those structurally related to this compound, have been shown to effectively reduce the photodegradation of poly(vinyl chloride) films. This application is critical for extending the life and performance of PVC materials in environments exposed to UV radiation (Balakit, Ahmed, El‐Hiti, Smith, & Yousif, 2015).

Central Nervous System (CNS) Activity

CNS Depressant Activity of Schiff Bases : Schiff bases derived from 2-amino-4-(4-chlorophenyl)thiophene-3carboxamide have been synthesized and shown to possess CNS depressant activity. This suggests potential applications in the development of novel therapeutics for CNS disorders (Bhattacharjee, Saravanan, & Mohan, 2011).